![molecular formula C17H19ClN2O3 B3139126 N-(4-chlorophenyl)-2-[(2,4-dimethoxybenzyl)amino]acetamide CAS No. 477320-06-2](/img/structure/B3139126.png)
N-(4-chlorophenyl)-2-[(2,4-dimethoxybenzyl)amino]acetamide
Overview
Description
N-(4-chlorophenyl)-2-[(2,4-dimethoxybenzyl)amino]acetamide, commonly known as CDMB, is a chemical compound that has been synthesized for scientific research purposes. It is a member of the phenylacetamide class of compounds and has been shown to have potential applications in various fields of research.
Scientific Research Applications
CDMB has been shown to have potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry. It has been shown to have potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been used as a tool compound in various studies to investigate the role of specific enzymes and proteins in various biological processes.
Mechanism of Action
The mechanism of action of CDMB is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in various biological processes. For example, it has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. Additionally, it has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of various cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
CDMB has been shown to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (cell death) in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using CDMB in lab experiments is that it is a relatively simple compound to synthesize. Additionally, it has been shown to have potential applications in various fields of research. However, one of the limitations of using CDMB is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on CDMB. One area of research is the investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for therapeutic intervention. Finally, there is potential for the development of new synthetic methods for the production of CDMB and related compounds.
Conclusion:
In conclusion, CDMB is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method is relatively simple, and it has been shown to have potential as a drug candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to identify potential targets for therapeutic intervention.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[(2,4-dimethoxyphenyl)methylamino]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3/c1-22-15-8-3-12(16(9-15)23-2)10-19-11-17(21)20-14-6-4-13(18)5-7-14/h3-9,19H,10-11H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRNOHVKFJQSIJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNCC(=O)NC2=CC=C(C=C2)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-[(2,4-dimethoxybenzyl)amino]acetamide | |
CAS RN |
477320-06-2 | |
Record name | N-(4-CHLOROPHENYL)-2-((2,4-DIMETHOXYBENZYL)AMINO)ACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.